Cas no 90434-90-5 (Pyridazine,3-(1-piperazinyl)-, hydrochloride (1:2))

• Product Name: Pyridazine,3-(1-piperazinyl)-, hydrochloride (1:2)
• CAS No: 90434-90-5
• MF: C₈H₁₃ClN₄
• MW: 200.66861987114
• MDL: MFCD08706001
• CID: 798364
• PubChem ID: 17999225
• Update Time: 2025-08-05

Pyridazine,3-(1-piperazinyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Pyridazine,3-(1-piperazinyl)-, hydrochloride (1:2)
• 1-(6-Pyridazinyl)Piperazine Hcl
• 3-Piperazin-1-ylpyridazine dihydrochloride
• 3-Piperazin-1-yl-pyridazine dihydrochloride
• Pyridazine, 3-(1-piperazinyl)-, dihydrochloride (7CI, 8CI, 9CI)
• 1-(Pyridazin-3-yl)piperazine dihydrochloride
• 90434-90-5
• 3-(Piperazin-1-yl)pyridazinedihydrochloride
• AKOS015969246
• TS-03325
• 3-(1-Piperazinyl)-pyridazine hydrochloride
• 3-piperazin-1-ylpyridazine;dihydrochloride
• DTXSID50592288
• 3-(Piperazin-1-yl)pyridazine dihydrochloride
• MFCD08706001
• 3-(Piperazin-1-yl)pyridazine--hydrogen chloride (1/2)

• MDL： MFCD08706001
• Inchi： 1S/C8H12N4.ClH/c1-2-8(11-10-3-1)12-6-4-9-5-7-12;/h1-3,9H,4-7H2;1H
• InChI Key： KEIYWDVBGCDGBE-UHFFFAOYSA-N
• SMILES： Cl.N1C=CC=C(N2CCNCC2)N=1

Computed Properties

• Exact Mass: 236.06000
• Monoisotopic Mass: 236.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41A^2

Experimental Properties

• PSA: 41.05000
• LogP: 1.88400

Additional information on Pyridazine,3-(1-piperazinyl)-, hydrochloride (1:2)

Comprehensive Overview of Pyridazine,3-(1-piperazinyl)-, hydrochloride (1:2) (CAS No. 90434-90-5)

Pyridazine,3-(1-piperazinyl)-, hydrochloride (1:2) is a specialized chemical compound with significant applications in pharmaceutical research and organic synthesis. Its CAS number, 90434-90-5, serves as a unique identifier in chemical databases, ensuring precise referencing in scientific literature. This compound belongs to the pyridazine family, a class of nitrogen-containing heterocycles known for their versatility in drug design and material science. The presence of a piperazine moiety enhances its binding affinity to biological targets, making it a valuable intermediate in medicinal chemistry.

In recent years, the demand for pyridazine derivatives has surged due to their potential in addressing modern healthcare challenges. Researchers are particularly interested in compounds like Pyridazine,3-(1-piperazinyl)-, hydrochloride (1:2) for their role in developing novel therapeutics for neurological disorders and metabolic diseases. Its dual salt form (hydrochloride (1:2)) improves solubility, a critical factor in drug formulation. This aligns with current trends in AI-driven drug discovery, where computational models prioritize compounds with optimal pharmacokinetic properties.

The synthesis of CAS No. 90434-90-5 involves multi-step organic reactions, often leveraging catalytic amination and heterocyclic coupling techniques. These methods are frequently discussed in green chemistry forums, as scientists seek sustainable alternatives to traditional synthetic routes. Analytical characterization of this compound typically employs NMR spectroscopy and mass spectrometry, tools that dominate queries in academic search engines. Notably, its stability under physiological conditions makes it a candidate for prodrug development, a hot topic in pharmaceutical blogs.

From an industrial perspective, Pyridazine,3-(1-piperazinyl)- derivatives are gaining traction in agrochemical research, particularly in designing eco-friendly pesticides. This application resonates with global discussions on food security and sustainable agriculture. The hydrochloride salt form (1:2 stoichiometry) ensures consistent batch-to-batch quality, a priority for regulatory compliance in chemical manufacturing. Patent databases reveal growing interest in this compound's use for enzyme inhibition, with several applications filed in 2023 alone.

Safety profiles of 90434-90-5 are rigorously documented in compliance with REACH and GHS standards. While not classified as hazardous, proper handling protocols are emphasized in laboratory safety guidelines—a frequently searched topic among chemistry professionals. The compound's structure-activity relationship (SAR) data is extensively curated in cheminformatics platforms, supporting virtual screening initiatives in drug discovery pipelines.

Emerging studies suggest potential applications of pyridazine-piperazine hybrids in bioimaging probes, coinciding with increased searches for "fluorescent molecular tags." The hydrochloride salt's crystalline properties facilitate X-ray diffraction analysis, a technique trending in materials science communities. Furthermore, its logP value and hydrogen bond acceptors make it a subject in QSAR modeling tutorials—high-demand content in computational chemistry courses.

In conclusion, Pyridazine,3-(1-piperazinyl)-, hydrochloride (1:2) represents a multifaceted compound bridging pharmaceutical innovation and industrial applications. Its CAS No. 90434-90-5 consistently appears in structure databases, reflecting sustained scientific interest. As research trends evolve toward precision medicine and molecular engineering, this compound's unique chemical architecture positions it as a key player in next-generation chemical solutions.